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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560 Get Quote

As an investigational compound that is no longer under active development, Rosiptor (AQX-

1125) requires careful and compliant disposal to ensure laboratory safety and environmental

protection.[1][2] For researchers, scientists, and drug development professionals, adherence to

proper disposal protocols for unused or residual Rosiptor is a critical final step in the

experimental lifecycle. In the absence of a specific Safety Data Sheet (SDS) for this compound,

a precautionary approach aligned with institutional and regulatory guidelines for chemical and

pharmaceutical waste is mandatory.

Precautionary Disposal as a Potentially Hazardous
Chemical
Given that a comprehensive toxicological and environmental impact profile for Rosiptor is not

publicly available, it must be handled as a potentially hazardous substance.[3][4] Standard

operating procedures for the disposal of investigational drugs should be strictly followed. This

involves treating Rosiptor waste with the same level of caution as other hazardous chemical

waste within the laboratory.

Physicochemical Properties of Rosiptor
A summary of the available calculated molecular properties for Rosiptor is provided below.

This data can be useful for waste stream compatibility assessments, although it does not

define its hazardous characteristics.
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Property Value

Molecular Weight 321.27 g/mol

XLogP 3.55

Hydrogen Bond Donors 3

Hydrogen Bond Acceptors 3

Rotatable Bonds 3

Topological Polar Surface Area 66.48 Å²

(Data generated using the Chemistry

Development Kit (CDK))[5]

Experimental Protocols for Disposal
The following step-by-step guidance provides a general framework for the proper disposal of

Rosiptor. Researchers must consult and adhere to their institution's specific Environmental

Health and Safety (EHS) policies.

Step 1: Personal Protective Equipment (PPE)
Before handling Rosiptor for disposal, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation
Proper segregation of Rosiptor waste is crucial to prevent unintended chemical reactions and

to ensure compliant disposal.

Solid Waste:
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Collect solid Rosiptor powder, contaminated weighing paper, gloves, and other

contaminated consumables in a designated, leak-proof hazardous waste container.

This container must be clearly labeled as "Hazardous Waste: Rosiptor" and include any

other information required by your institution.

Liquid Waste:

For solutions containing Rosiptor, use a dedicated, leak-proof, and chemically compatible

liquid waste container.

The container must be clearly labeled "Hazardous Waste: Rosiptor" and list all solvents

present in the solution.

Do not mix Rosiptor waste with other chemical waste streams unless their compatibility

has been confirmed.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with Rosiptor must be

disposed of in a designated, puncture-proof sharps container that is also labeled as

hazardous chemical waste.

Step 3: Container Management and Storage
Labeling: All waste containers must be accurately and clearly labeled with "Hazardous

Waste," the full chemical name "Rosiptor," and any other institutional or regulatory required

information.

Closure: Keep waste containers securely closed at all times, except when adding waste.

Secondary Containment: Store liquid Rosiptor waste containers in a secondary containment

bin or tray to mitigate potential spills.

Storage Location: Store all Rosiptor waste in a designated satellite accumulation area within

the laboratory, awaiting pickup by your institution's EHS personnel.

Step 4: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/product/b610560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact EHS: Arrange for the collection of the segregated and properly labeled Rosiptor
waste with your institution's Environmental Health and Safety department.

Incineration: The recommended final disposal method for investigational pharmaceutical

waste is incineration by a licensed hazardous waste management facility. Do not dispose of

Rosiptor down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of an

investigational compound like Rosiptor.
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Caption: Logical workflow for the precautionary disposal of Rosiptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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